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Introduction
These application notes provide a detailed overview and experimental protocols for common

small-scale fire tests used to evaluate the ignitability of composite materials. Understanding

the fire performance of composites is critical for safety and regulatory compliance in numerous

applications, from aerospace and construction to electronics. The following sections detail the

principles, procedures, and data interpretation for three key tests: the Cone Calorimeter (ASTM

E1354), the Limiting Oxygen Index (ASTM D2863), and the UL 94 Vertical Burn Test.

Cone Calorimeter (ASTM E1354)
The Cone Calorimeter is a versatile bench-scale instrument used to determine various fire-test-

response characteristics of materials, including ignitability, heat release rate, and smoke

production.[1][2][3] It is considered one of the most significant small-scale tests in fire testing

due to the wealth of data it provides from a small specimen size.[1] The test simulates a forced

combustion, well-ventilated fire scenario.[2]

Principle
A 100mm x 100mm specimen is exposed to a controlled level of radiant heat from a conical

heater.[1] The rate of heat release is calculated based on the principle of oxygen consumption,

where approximately 13.1 MJ of heat is released for every kilogram of oxygen consumed.[3] A
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spark igniter is used to ignite the combustible gases emitted by the heated specimen.[1] Key

parameters measured include Time to Ignition (TTI), Heat Release Rate (HRR), and Mass Loss

Rate (MLR).[2]

Experimental Protocol
1.2.1. Apparatus:

Cone Calorimeter (in accordance with ASTM E1354)[1][2]

Conical-shaped furnace

Spark igniter

Load cell for mass measurement

Exhaust system with gas sampling and smoke measurement capabilities[1]

1.2.2. Sample Preparation:

Prepare at least three specimens, each with nominal dimensions of 100mm x 100mm and a

maximum thickness of 50mm.[1]

Condition the specimens at 23°C and 50% relative humidity for a minimum of 48 hours prior

to testing.

Wrap the bottom and sides of the specimen in aluminum foil, leaving the top surface

exposed to the radiant heat.

1.2.3. Test Procedure:

Set the conical heater to the desired heat flux, typically 50 kW/m².[4]

Establish a consistent exhaust airflow and record the baseline oxygen concentration.[1]

Place the prepared specimen on the load cell under the conical heater.[1]

Position the spark igniter over the surface of the specimen.[1]
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Start the test and the data acquisition system.

Record the time until sustained flaming is observed across the entire sample surface (Time

to Ignition).[1]

Continue the test until flaming ceases or for a predetermined duration.

Continuously measure the mass of the specimen, the oxygen concentration in the exhaust

gas, and the smoke obscuration.[4]

Data Presentation
Table 1: Cone Calorimeter Data for Various Wood Composites at 50 kW/m² Heat Flux

Material Type
Time to
Ignition (s)

Peak Heat
Release Rate
(kW/m²)

Average 300s
HRR (kW/m²)

Residual Mass
Fraction

Untreated

Particleboard
35.2 280 218 0.23

FRT

Particleboard
45.8 150 100 0.36

Untreated MDF 32.8 310 205 0.22

FRT MDF 47.5 165 95 0.38

Untreated

Plywood
28.5 350 215 0.18

Untreated OSB 30.1 330 210 0.20

FRT: Fire-Retardant-Treated. Data is illustrative and based on findings from studies on wood

composites.[4][5]
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Sample Preparation Testing Procedure Data Analysis

100x100mm Specimen Condition at 23°C, 50% RH Wrap in Foil Place in Holder Expose to 50 kW/m² Heat Flux Spark Ignition Measure TTI, HRR, Mass Loss Analyze Data Generate Report

Click to download full resolution via product page

Caption: Workflow for Cone Calorimeter Testing (ASTM E1354).

Limiting Oxygen Index (LOI) Test (ASTM D2863)
The Limiting Oxygen Index (LOI) test is a widely used method to determine the relative

flammability of materials by measuring the minimum oxygen concentration required to support

candle-like combustion.[6][7][8] It is particularly useful for comparing the flammability of

different polymers and composites.

Principle
A small, vertically oriented specimen is ignited at its top end in a controlled atmosphere of

nitrogen and oxygen within a glass chimney. The oxygen concentration is systematically varied

until the minimum concentration that just supports sustained flaming combustion is determined.

This minimum concentration is the Limiting Oxygen Index.[6]

Experimental Protocol
2.2.1. Apparatus:

LOI apparatus conforming to ASTM D2863

Vertical glass column

Specimen holder

Gas flow meters for oxygen and nitrogen

Ignition source (e.g., propane torch)
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2.2.2. Sample Preparation:

Prepare specimens of a standardized size, typically 80-150mm long, 10mm wide, and 4mm

thick for molded samples.[9]

Condition the specimens as per the material specification or at standard laboratory

conditions.

2.2.3. Test Procedure:

Mount the specimen vertically in the holder inside the glass column.

Introduce a mixture of oxygen and nitrogen into the column at a specified flow rate.

Ignite the top of the specimen with the ignition source.

Observe the burning behavior of the specimen. The test is considered a pass if the flame

self-extinguishes before a certain portion of the specimen is consumed or within a specific

time after ignition.

Systematically adjust the oxygen concentration and repeat the test with new specimens until

the minimum oxygen concentration that supports combustion is found.

The LOI is calculated as the percentage of oxygen in the final gas mixture.

Data Presentation
Table 2: Limiting Oxygen Index (LOI) Values for Various Composites
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Material LOI (%) Flammability Classification

Polypropylene (PP) ~18-20 Flammable

Polyester/Vinyl Ester/Epoxy

Composites
< 30

Flammable to Moderately

Resistant

FR-4 Glass Epoxy Laminates > 30 Flame Retardant

PVC-based Wiring Insulation ~45 Highly Flame Retardant

Aromatic Polymers High Generally Flame Resistant

Note: LOI values are influenced by factors such as resin type, reinforcement, and the presence

of flame retardant additives.[7][10]

Logical Relationship Diagram

Oxygen Concentration

Sustained Combustion

Limiting Oxygen Index (LOI)
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Caption: Logical relationship in determining the Limiting Oxygen Index.
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UL 94 Vertical Burn Test
The UL 94 standard is used to determine the flammability of plastic materials used in devices

and appliances.[11][12] The vertical burn test (V-0, V-1, V-2) is a common method for

classifying the self-extinguishing properties of materials.[11]

Principle
A rectangular bar specimen is held vertically and exposed to a controlled flame for two 10-

second applications.[13][14] The duration of flaming after each flame application, the total

flaming time for a set of specimens, and whether flaming drips ignite a cotton swatch placed

below are recorded to classify the material as V-0, V-1, or V-2.[14][15]

Experimental Protocol
3.2.1. Apparatus:

UL 94 test chamber

Bunsen burner with a 20mm high blue flame[14]

Specimen clamp

Timing device

Dry surgical cotton

3.2.2. Sample Preparation:

Prepare two sets of five specimens, each with nominal dimensions of 125mm x 13mm and a

thickness not exceeding 13mm.[14]

Condition one set at 23°C and 50% relative humidity for at least 48 hours.[14]

Condition the second set in an air-circulating oven at 70°C for 168 hours and then cool in a

desiccator for at least 4 hours.[14]

3.2.3. Test Procedure:
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Mount a conditioned specimen vertically in the clamp.

Place a layer of dry surgical cotton 300mm below the specimen.

Apply the 20mm Bunsen burner flame to the bottom edge of the specimen for 10 seconds.

[13][15]

Remove the flame and record the duration of flaming (t1).

As soon as flaming ceases, immediately reapply the flame for another 10 seconds.[13][14]

Remove the flame and record the duration of flaming (t2) and glowing (t3).

Record whether the specimen burns up to the holding clamp and if any dripping particles

ignite the cotton.[14]

Repeat the test for the remaining specimens in the set.

Data Presentation
Table 3: UL 94 Vertical Burn Classification Criteria
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Criteria V-0 V-1 V-2

Afterflame time for

each individual

specimen (t1 or t2)

≤ 10 s ≤ 30 s ≤ 30 s

Total afterflame time

for any set of 5

specimens (t1 + t2 for

all 5)

≤ 50 s ≤ 250 s ≤ 250 s

Afterflame plus

afterglow time for

each individual

specimen after the

second flame

application (t2 + t3)

≤ 30 s ≤ 60 s ≤ 60 s

Cotton indicator

ignited by flaming

drips

No No Yes

Burn to holding clamp No No No

Source: Based on UL 94 standard criteria.[11][15]

Experimental Workflow

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.specialchem.com/plastics/guide/flammability-ul94
https://www.cableorganizer.com/blogs/articles/how-does-the-ul-94-vertical-flame-test-work
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start Test
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Caption: Workflow for the UL 94 Vertical Burn Test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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